Cas no 2172484-14-7 (3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid)

• Product Name: 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• CAS No: 2172484-14-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5961913
• PubChem ID: 165562809
• Update Time: 2025-06-14

3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• 2172484-14-7
• 3-cyclobutyl-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}propanoic acid
• EN300-1579335

• Inchi： 1S/C28H34N2O5/c1-3-28(2,26(33)30-24(15-25(31)32)18-9-8-10-18)17-29-27(34)35-16-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23-24H,3,8-10,15-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： ICULJMMJKWUZNW-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)NC(CC(=O)O)C1CCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid

Research Brief on 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS: 2172484-14-7)

The compound 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS: 2172484-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclobutyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis and drug development. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions.

Recent studies have focused on the synthesis and characterization of this compound, aiming to optimize its yield and purity for use in high-throughput peptide production. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to confirm the structure and purity of the compound. Additionally, computational modeling has been utilized to predict its reactivity and interaction with other biomolecules, providing valuable insights for its application in drug design.

One of the key findings from recent research is the compound's potential as a building block for the synthesis of novel peptide-based therapeutics. Its structural versatility allows for the incorporation of various functional groups, enabling the design of peptides with enhanced bioavailability and target specificity. Furthermore, the compound's stability under physiological conditions makes it a promising candidate for in vivo applications.

In the context of drug discovery, 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid has been investigated for its role in the development of protease inhibitors and receptor modulators. Preliminary in vitro studies have demonstrated its ability to interact with specific enzyme active sites, suggesting its potential as a lead compound for the treatment of diseases such as cancer and infectious diseases. However, further in vivo studies are required to validate its efficacy and safety profile.

The compound's unique properties also make it a valuable tool for chemical biology research. Its ability to act as a linker or spacer in peptide conjugates has been explored in the development of bioconjugates for targeted drug delivery and imaging. Researchers are particularly interested in its potential to improve the pharmacokinetic properties of peptide-based drugs, addressing challenges such as poor membrane permeability and rapid degradation.

Despite the promising findings, several challenges remain in the widespread application of this compound. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Ongoing research is focused on optimizing synthetic routes and exploring alternative protecting groups to enhance the compound's utility in pharmaceutical applications.

In conclusion, 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS: 2172484-14-7) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its unique structural features and potential applications in peptide synthesis and therapeutics highlight its importance in ongoing research efforts. Future studies should focus on addressing the current limitations and exploring its full potential in clinical applications.